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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing MEN 10207 acetate, a

selective tachykinin NK2 receptor antagonist, in tachykinin-induced smooth muscle contraction

assays. This document outlines the mechanism of action, experimental protocols, and data

presentation for researchers investigating the role of the NK2 receptor in various physiological

and pathological processes.

Introduction
Tachykinins, a family of neuropeptides including Neurokinin A (NKA), Substance P (SP), and

Neurokinin B (NKB), are key mediators of smooth muscle contractility, inflammation, and

nociception. Their biological effects are mediated through three distinct G-protein coupled

receptors: NK1, NK2, and NK3. The NK2 receptor is predominantly expressed in the smooth

muscle of the gastrointestinal, respiratory, and urogenital tracts. Its activation by tachykinins,

particularly NKA, leads to a cascade of intracellular events culminating in smooth muscle

contraction.

MEN 10207 acetate is a potent and selective competitive antagonist of the tachykinin NK2

receptor. Its high affinity and selectivity make it an invaluable pharmacological tool for

elucidating the physiological roles of the NK2 receptor and for the preclinical evaluation of

novel therapeutic agents targeting this receptor.
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Data Presentation: Potency and Selectivity of MEN
10207
The efficacy of MEN 10207 as an NK2 receptor antagonist has been quantified in various in

vitro assays. The following table summarizes key quantitative data, providing a clear

comparison of its activity across different tachykinin receptors.

Parameter Receptor Agonist
Tissue/Cell
Line

Value Reference

pA2 NK2 Neurokinin A

Rabbit

Pulmonary

Artery

7.9 [1]

NK1 Substance P - 5.2 [1]

NK3 Neurokinin B - 4.9 [1]

IC50 NK2 -

Bovine

Stomach

Membranes

21-54 nM [1]

NK2 -

SKLKB82#3

Cells (murine

fibroblasts

transfected

with bovine

NK2

receptor)

21-54 nM [1]

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that

produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2

value indicates greater antagonist potency. IC50 represents the concentration of an inhibitor

required to inhibit a biological response by 50%.
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Activation of the tachykinin NK2 receptor by an agonist like Neurokinin A initiates a well-defined

signaling cascade within the smooth muscle cell, leading to contraction. MEN 10207 acts by

competitively blocking the binding of agonists to the NK2 receptor, thereby inhibiting this

cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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